Cas no 1648864-54-3 (rac-2-(2r,5r)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, trans)

• Product Name: rac-2-(2r,5r)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, trans
• CAS No: 1648864-54-3
• MF: C₁₃H₁₂BrNO₄
• MW: 326.142683029175
• CID: 4610549
• PubChem ID: 101043691
• Update Time: 2025-06-12

rac-2-(2r,5r)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, trans Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-(bromomethyl)-1,3-dioxan-5-yl)isoindoline-1,3-dione
• 2-[(2r,5r)-2-(bromomethyl)-1,3-dioxan-5-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• rac-2-(2r,5r)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, trans
• SCHEMBL16414795
• YQC86454
• 1648864-54-3
• 1648866-28-7
• 2-(2-(bromomethyl)-1,3-dioxan-5-yl)isoindoline-1,3-dione
• DB-116206
• D77597
• EN300-1179883
• A1-20839
• 2-[trans-2-(Bromomethyl)-1,3-dioxan-5-yl]-1H-isoindole-1,3(2H)-dione
• 2-[2-(bromomethyl)-1,3-dioxan-5-yl]isoindole-1,3-dione
• URXDVHYKVNQHAH-UHFFFAOYSA-N
• CS-W000301
• SCHEMBL16419565

• Inchi： 1S/C13H12BrNO4/c14-5-11-18-6-8(7-19-11)15-12(16)9-3-1-2-4-10(9)13(15)17/h1-4,8,11H,5-7H2/t8-,11-
• InChI Key： URXDVHYKVNQHAH-JLIMDTESSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1[C@H]1CO[C@H](CBr)OC1

Computed Properties

• Exact Mass: 324.99497g/mol
• Monoisotopic Mass: 324.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-2-(2r,5r)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, trans

Professional Introduction to rac-2-(2R,5R)-2-(Bromomethyl)-1,3-Dioxan-5-yl-2,3-Dihydro-1H-Isoindole-1,3-Dione (CAS No. 1648864-54-3)

The compound rac-2-(2R,5R)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 1648864-54-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, combining a dioxane ring with an isoindole core, positions it as a promising candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, isoindole derivatives have emerged as particularly intriguing molecules due to their structural versatility and functional adaptability. The specific configuration of rac-2-(2R,5R)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione is thought to contribute to its unique pharmacological profile. The presence of a bromomethyl group on the dioxane ring introduces a reactive site that can be exploited for further chemical modifications, enabling the synthesis of a wide array of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The isoindole moiety is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By incorporating this scaffold into a larger molecule like rac-2-(2R,5R)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione, researchers aim to enhance its binding affinity and selectivity for specific biological targets. This approach has been successfully applied in the past to develop drugs that interact with complex cellular pathways.

The dioxane ring in the molecular structure of rac-2-(2R,5R)-2-(bromomethyl)-1,3-dioxan-5-yl-2,3-dihydro-1H-isoindole-1,3-dione adds another layer of functionality that can be leveraged for drug design. Dioxanes are known for their ability to enhance solubility and bioavailability in drug candidates. This property is particularly valuable when designing molecules intended for oral administration or when aiming to improve tissue penetration. The stereochemistry at the 2R and 5R positions further refines the compound's potential by providing a specific three-dimensional arrangement that may influence its interactions with biological targets.

Recent studies have highlighted the importance of stereochemistry in medicinal chemistry. The precise arrangement of atoms in a molecule can significantly impact its biological activity and pharmacokinetic properties. In the case of rac-[email protected], the stereochemical configuration at the chiral centers has been carefully optimized to maximize its therapeutic potential. This level of precision is often achieved through advanced synthetic methodologies and rigorous structural characterization techniques.

The bromomethyl group on the dioxane ring serves as a versatile handle for further chemical modifications. This reactive site can be used to introduce various functional groups or linkages that enhance the compound's bioactivity or improve its pharmacokinetic profile. For instance, it can be converted into other halogenated compounds or used in cross-coupling reactions to extend the molecular framework. Such modifications are essential for developing lead compounds that meet stringent criteria for efficacy and safety.

The field of drug discovery has been revolutionized by advances in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly identify promising candidates from large libraries of compounds. The compound rac-[email protected] has been subjected to computational studies to predict its binding modes and interactions with potential targets. These simulations have provided valuable insights into how the molecule might behave within biological systems and have guided further optimization efforts.

In addition to its synthetic utility, [email protected] has shown promise in preclinical studies as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it an attractive building block for designing molecules with enhanced therapeutic effects. Researchers are exploring various pathways to derivatize this compound into novel agents that could address unmet medical needs across multiple therapeutic areas.

The development of new drugs is a complex and iterative process that requires careful consideration of multiple factors. From initial design to final clinical trials, each step must be meticulously planned and executed. The compound [email protected] represents an important step forward in this process by providing a structurally unique and biologically relevant molecule for further investigation.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications in drug discovery and development. As our understanding of biological pathways continues to grow, so too will our ability to design molecules that interact with these systems in precise ways. The work being done with [email protected] is part of this larger effort to develop safer and more effective treatments for a wide range of diseases.